Cas no 1880387-66-5 (5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1880387-66-5
• MF: C₇H₃ClN₂O₃S
• MW: 230.62831902504
• CID: 5713078
• PubChem ID: 131162124
• Update Time: 2025-10-23

5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylicacid
• EN300-1120161
• 1880387-66-5
• 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(5-chloro-3-thienyl)-

• Inchi： 1S/C7H3ClN2O3S/c8-4-1-3(2-14-4)6-9-5(7(11)12)10-13-6/h1-2H,(H,11,12)
• InChI Key： PVPAKUOCIAYFDQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 229.9552908g/mol
• Monoisotopic Mass: 229.9552908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Boiling Point: 451.2±55.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Additional information on 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Research Briefing on 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1880387-66-5)

Recent studies on 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1880387-66-5) have highlighted its potential as a versatile scaffold in medicinal chemistry. This compound, characterized by its unique 1,2,4-oxadiazole core and chlorothiophene moiety, has garnered attention for its applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. The structural features of this molecule make it a promising candidate for targeting various biological pathways, with recent research focusing on its synthesis, optimization, and biological evaluation.

One of the key findings in recent literature is the role of 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid as a precursor in the synthesis of novel heterocyclic compounds. Researchers have successfully utilized this scaffold to develop derivatives with enhanced pharmacological properties. For instance, modifications at the carboxylic acid position have led to compounds exhibiting significant inhibitory activity against bacterial enzymes, such as DNA gyrase and topoisomerase IV, which are critical targets in the fight against antibiotic-resistant pathogens.

In addition to its antimicrobial potential, this compound has also been investigated for its anti-inflammatory and anticancer properties. Mechanistic studies have revealed that derivatives of 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid can modulate key signaling pathways, including NF-κB and MAPK, which are implicated in chronic inflammation and tumor progression. These findings suggest that further optimization of this scaffold could yield clinically relevant therapeutics for a range of diseases.

The synthesis of 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid typically involves multi-step reactions, starting from commercially available chlorothiophene derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, enabling more efficient scale-up for preclinical studies. Notably, green chemistry approaches, such as microwave-assisted synthesis and solvent-free reactions, have been employed to reduce environmental impact and enhance sustainability.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies and formulation technologies to overcome these limitations and unlock the full therapeutic potential of 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid.

In conclusion, 5-(5-Chlorothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid represents a valuable chemical entity in the field of medicinal chemistry. Its diverse biological activities and synthetic versatility make it a compelling subject for ongoing and future research. As the scientific community continues to unravel its mechanisms of action and optimize its pharmacological properties, this compound may pave the way for the development of next-generation therapeutics.